Cas no 88425-46-1 ((2S)-1-(Benzenesulfonyl)pyrrolidine-2-carboxylic Acid)

• Product Name: (2S)-1-(Benzenesulfonyl)pyrrolidine-2-carboxylic Acid
• CAS No: 88425-46-1
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD09863517
• CID: 633280
• PubChem ID: 720844
• Update Time: 2025-04-24

(2S)-1-(Benzenesulfonyl)pyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(phenylsulfonyl)-
• (S)-1-(phenylsulfonyl)pyrrolidine-2-carboxylic acid
• N-benzenesulfonyl proline
• (2S)-1-(phenylsulfonyl)pyrrolidine-2-carboxylic acid
• N-(benzenesulfonyl)-(L)-proline
• (2S)-1-(benzenesulfonyl)pyrrolidine-2-carboxylic acid
• N-benzenesulfonyl-(L)-proline
• CS-0263503
• DTXSID201346740
• N-Phenylsulfonyl-L-proline
• JUSWZYFYLXTMLJ-JTQLQIEISA-N
• EN300-87564
• 88425-46-1
• CHEMBL384182
• N-phenylsulfonyl proline
• N-(benzenesulfonyl)-Proline
• (S)-1-(phenylsulfonyl)pyrrolidine-2-carboxylicacid
• (2S)-1-(benzenesulfonyl)pyrrolidine-2-carboxylicacid
• AKOS010373513
• SCHEMBL6997
• (2S)-1-(Benzenesulfonyl)pyrrolidine-2-carboxylic Acid

• MDL： MFCD09863517
• Inchi： 1S/C11H13NO4S/c13-11(14)10-7-4-8-12(10)17(15,16)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,13,14)/t10-/m0/s1
• InChI Key： JUSWZYFYLXTMLJ-JTQLQIEISA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC[C@H]1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-(Benzenesulfonyl)pyrrolidine-2-carboxylic Acid

L-Proline, 1-(phenylsulfonyl)-: A Comprehensive Overview

The compound with CAS No 88425-46-1, commonly referred to as L-Proline, 1-(phenylsulfonyl)-, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-proline, a naturally occurring amino acid that plays a crucial role in various biological processes. The addition of the phenylsulfonyl group introduces unique chemical properties, making it a valuable compound for research and applications in drug discovery, catalysis, and materials science.

L-Proline is well-known for its cyclic secondary amine structure, which imparts rigidity to the molecule and contributes to its ability to act as a chiral auxiliary in asymmetric synthesis. The phenylsulfonyl group attached to the proline backbone enhances its reactivity and selectivity in various chemical reactions. This makes L-Proline, 1-(phenylsulfonyl)- an attractive candidate for studying stereochemical outcomes in organic synthesis.

Recent advancements in chemical biology have highlighted the potential of L-Proline derivatives in modulating enzyme activity and protein-protein interactions. For instance, studies have shown that the phenylsulfonyl-substituted proline can act as a bioisostere for other amino acids, offering new possibilities in drug design. The phenylsulfonyl group also confers increased stability to the molecule, making it suitable for use in harsh chemical environments.

In the context of catalysis, L-Proline, 1-(phenylsulfonyl)- has been employed as an organocatalyst in enamine-mediated reactions. Its ability to facilitate the formation of enamine intermediates has been exploited in the synthesis of complex natural products and pharmaceutical compounds. The combination of the proline backbone and the phenylsulfonyl substituent provides a versatile platform for achieving high enantioselectivity in these reactions.

From a materials science perspective, L-Proline derivatives have shown promise as building blocks for self-assembling materials. The phenylsulfonyl group introduces π-π interactions that can drive the formation of ordered nanostructures. These materials hold potential applications in sensing, drug delivery, and nanotechnology.

Furthermore, L-Proline, 1-(phenylsulfonyl)- has been investigated for its role in peptide synthesis and protein engineering. The phenylsulfonyl group can serve as a protecting group during peptide synthesis, ensuring selective reactivity while maintaining the integrity of the amino acid backbone.

In summary, L-Proline, 1-(phenylsulfonyl)- (CAS No 88425-46-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers in organic chemistry, biochemistry, and materials science. As ongoing studies continue to uncover new functionalities and applications for this compound, its significance in both academic research and industrial applications is likely to grow further.